Cas no 1891817-45-0 (1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol)
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol
- 1891817-45-0
- EN300-1924639
- 1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol
-
- Inchi: 1S/C10H10BrClO/c11-8-2-1-3-9(12)7(8)6-10(13)4-5-10/h1-3,13H,4-6H2
- InChI Key: VBLHIODMWWSCGF-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1CC1(CC1)O)Cl
Computed Properties
- Exact Mass: 259.96036g/mol
- Monoisotopic Mass: 259.96036g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 20.2Ų
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1924639-0.05g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 0.05g |
$888.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-0.1g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 0.1g |
$930.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-0.25g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 0.25g |
$972.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-0.5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 0.5g |
$1014.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-1.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 1g |
$1070.0 | 2023-06-02 | ||
| Enamine | EN300-1924639-2.5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 2.5g |
$2071.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-5.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 5g |
$3105.0 | 2023-06-02 | ||
| Enamine | EN300-1924639-10.0g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 10g |
$4606.0 | 2023-06-02 | ||
| Enamine | EN300-1924639-1g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 1g |
$1057.0 | 2023-09-17 | ||
| Enamine | EN300-1924639-5g |
1-[(2-bromo-6-chlorophenyl)methyl]cyclopropan-1-ol |
1891817-45-0 | 5g |
$3065.0 | 2023-09-17 |
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol
Introduction to 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol (CAS No. 1891817-45-0)
1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 1891817-45-0, features a cyclopropanol moiety attached to a phenyl ring substituted with bromine and chlorine atoms. Such structural characteristics make it a promising candidate for further exploration in drug discovery and development.
The presence of both bromine and chlorine atoms in the phenyl ring enhances the electrophilic nature of the molecule, making it more reactive in various chemical transformations. This reactivity is particularly valuable in medicinal chemistry, where such properties can be leveraged to develop novel bioactive molecules. The cyclopropanol group, on the other hand, introduces a rigid three-membered ring that can influence the conformation and binding affinity of the compound to biological targets.
In recent years, there has been a surge in interest regarding heterocyclic compounds, particularly those incorporating cyclopropane rings, due to their ability to modulate biological pathways effectively. The compound 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol is no exception and has been studied for its potential applications in treating various diseases. Its structural framework suggests that it may interact with enzymes and receptors in a manner that could lead to therapeutic benefits.
One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of the bromo and chloro substituents on the phenyl ring allows for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely used in constructing biaryl structures. These types of reactions are particularly relevant in the synthesis of small-molecule drugs, where precise control over molecular architecture is crucial.
The cyclopropanol group itself is known for its ability to enhance metabolic stability and bioavailability, which are critical factors in drug design. By incorporating this moiety into a pharmacophore, researchers aim to develop compounds that can withstand enzymatic degradation while maintaining effective binding to their target proteins. This has led to several studies exploring the pharmacological properties of cyclopropane-containing derivatives.
Recent advancements in computational chemistry have also played a significant role in understanding the behavior of such compounds. Molecular modeling techniques have been employed to predict how 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol might interact with biological targets at the molecular level. These studies have provided valuable insights into its potential as an active pharmaceutical ingredient (API) and have guided experimental efforts toward optimizing its efficacy.
In addition to its structural appeal, this compound has shown promise in preliminary pharmacological assays. Researchers have observed interesting biological activities that warrant further investigation. For instance, studies suggest that it may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. Such findings are particularly exciting given the high unmet medical needs associated with chronic inflammatory conditions.
The synthesis of 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol presents both challenges and opportunities for synthetic chemists. The need for precise regioselectivity during functionalization of the phenyl ring is a key consideration. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high fidelity.
The use of transition metal catalysis has been particularly instrumental in facilitating key transformations involved in its synthesis. For example, palladium-catalyzed cross-coupling reactions have enabled the efficient assembly of biaryl structures, which are essential components of many drugs on the market today. These methodologies continue to evolve, offering new tools for constructing intricate molecular architectures.
The potential applications of this compound extend beyond traditional therapeutic areas. Its unique structural features make it an attractive candidate for developing novel materials with specialized properties. For instance, researchers have explored its use in creating functional polymers or ligands for metal-organic frameworks (MOFs). Such applications highlight the versatility of this class of compounds.
In conclusion, 1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol represents a fascinating subject of study in pharmaceutical chemistry. Its distinctive structure offers numerous possibilities for further exploration, both in terms of synthetic chemistry and biological activity. As research continues to uncover new applications for this compound and related derivatives, it is likely to remain a cornerstone of drug discovery efforts for years to come.
1891817-45-0 (1-(2-bromo-6-chlorophenyl)methylcyclopropan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)